3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol

• IUPAC Name: 3-(3,4-dimethylanilino)-6-(4-methylphenyl)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C18H18N4O/c1-11-4-7-14(8-5-11)16-17(23)20-18(22-21-16)19-15-9-6-12(2)13(3)10-15/h4-10H,1-3H3,(H2,19,20,22,23)
• InChI Key: YKXLAYBUYIWPSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(NC2=O)NC3=CC(=C(C=C3)C)C
• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol

Description

3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a member of the triazine family and has been studied for its potential applications in various fields such as agriculture, biomedicine, and environmental science.

Mechanism of Action

The exact mechanism of action of 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol is not fully understood, but it is believed to act through the modulation of various signaling pathways in cells. 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of energy metabolism and cell growth. It has also been shown to inhibit the mammalian target of rapamycin (mTOR) pathway, which plays a role in cell growth and proliferation.
Biochemical and Physiological Effects:
3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol has been shown to have various biochemical and physiological effects in animals and cells. In livestock animals, 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol has been shown to increase the levels of growth hormone and insulin-like growth factor-1, which are involved in the regulation of growth and metabolism. 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol has also been shown to increase the levels of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol is its ability to improve the growth performance of livestock animals, which may be useful in the agricultural industry. Another advantage is its potential anticancer and neuroprotective properties, which may be useful in biomedicine. However, there are also limitations to the use of 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol. In agriculture, further studies are needed to determine the optimal dosage and duration of 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol supplementation in livestock animals. In biomedicine, further studies are needed to determine the potential therapeutic applications of 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol in the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol and its potential side effects.

Synthesis Methods

The synthesis of 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol can be achieved through various methods, including the reaction of 3,4-dimethylaniline with 4-methylbenzoyl chloride in the presence of a base. This reaction results in the formation of an intermediate, which is then treated with sodium azide and sodium hydroxide to yield 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol. Other methods involve the use of different starting materials and reagents, but the overall process remains similar.

Scientific Research Applications

3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol has been extensively studied for its potential applications in various fields of scientific research. In agriculture, 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol has been shown to improve the growth performance of livestock animals such as pigs, chickens, and fish. This compound acts as a feed attractant, which stimulates the appetite of animals and enhances their nutrient utilization, resulting in improved growth rates and feed efficiency.
In biomedicine, 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol has been studied for its potential anticancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, possibly through the induction of apoptosis and cell cycle arrest. 3-[(3,4-Dimethylphenyl)amino]-6-(4-methylphenyl)-1,2,4-triazin-5-ol has also been shown to have potential neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.